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Compound of Interest

Compound Name: VU0155069

Cat. No.: B1684052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the compound VU0155069
and its significant role in the regulation of inflammasome activity. Initially characterized as a

selective inhibitor of Phospholipase D1 (PLD1), recent findings have illuminated a novel, PLD1-

independent mechanism through which VU0155069 modulates the innate immune response.

This guide synthesizes the available quantitative data, details key experimental protocols, and

visualizes the compound's mechanism of action within the inflammasome signaling cascade.

Core Mechanism of Action in Inflammasome
Regulation
VU0155069 has emerged as a potent inhibitor of inflammasome activation.[1] Its primary

mechanism is the indirect inhibition of caspase-1 activity.[2][3] This intervention occurs

downstream of the initial sensing and assembly stages of the inflammasome complex,

including Apoptosis-associated speck-like protein containing a CARD (ASC) oligomerization.[1]

[4] By targeting a common downstream pathway, VU0155069 effectively blocks the activation

of multiple types of inflammasomes, including NLRP3, AIM2, and NLRC4.[4]

Crucially, the inhibitory action of VU0155069 is independent of its function as a PLD1 inhibitor.

[1][2] The compound does not interfere with the canonical "Signal 1" priming phase, which

involves the NF-κB-mediated upregulation of NLRP3 and pro-IL-1β.[1][2] Furthermore, it does

not affect various "Signal 2" activation triggers such as mitochondrial reactive oxygen species
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(ROS) generation or ion fluxes like calcium influx.[1][2] This specific mode of action

distinguishes VU0155069 as a novel regulator targeting the core machinery of inflammasome-

mediated inflammation.

The diagram below illustrates the canonical NLRP3 inflammasome pathway and highlights the

specific point of intervention by VU0155069.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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